3-(3,5-Dichlorophenyl)-3-fluoropyrrolidine

• Molecular Formula: C10H10Cl2FN
• Molecular Weight: 234.09 g/mol
• IUPAC Name: 3-(3,5-dichlorophenyl)-3-fluoropyrrolidine
• InChI: InChI=1S/C10H10Cl2FN/c11-8-3-7(4-9(12)5-8)10(13)1-2-14-6-10/h3-5,14H,1-2,6H2
• InChI Key: MTSVWPYXOZDKAU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=CC(=CC(=C2)Cl)Cl)F

Description

3-(3,5-Dichlorophenyl)-3-fluoropyrrolidine is a useful research compound. Its molecular formula is C10H10Cl2FN and its molecular weight is 234.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Preparation according to Preparation 2: tert-Butyl 3-(3,5-dichlorophenyl)-3-fluoro-pyrrolidin-1-carboxylate (0.45 g, 1.34 mmol), dichloromethane (2 mL), trifluoroacetic acid (2 mL). Stirred for 4 h at ambient temperature. Purification on a Biotage Isolute SCX-3 SPE column (washed with methanol and eluted with methanol/triethylamine, 4:1) followed by HPLC on Waters OBD C18, 5 μm (MeOH/33 mM NH3, 20:80 to 60:40) and flash chromatography on silica gel (ethyl acetate/methanol, 1:0 to 1:1). Yield: 0.15 g. The amine was converted to the hydrochloric acid salt and recrystallized from ethanol/diethyl ether: M.p. 201-202° C.; MS m/z (relative intensity, 70 eV) 235 (M+, 64), 233 (M+, bp), 213 (28), 133 (49), 120 (32).